Cas no 22936-87-4 (1,2,4-Triazin-5(2H)-one, 3,4-dihydro-4-methyl-6-phenyl-3-thioxo-)

• Product Name: 1,2,4-Triazin-5(2H)-one, 3,4-dihydro-4-methyl-6-phenyl-3-thioxo-
• CAS No: 22936-87-4
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 1412707
• Update Time: 2024-08-15

1,2,4-Triazin-5(2H)-one, 3,4-dihydro-4-methyl-6-phenyl-3-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one, 3,4-dihydro-4-methyl-6-phenyl-3-thioxo-

• Inchi： 1S/C10H9N3OS/c1-13-9(14)8(11-12-10(13)15)7-5-3-2-4-6-7/h2-6H,1H3,(H,12,15)
• InChI Key： FLBKWBNTWBDVEB-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)C(=O)N(C)C(=S)N1

Computed Properties

• Exact Mass: 219.04677

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 318.2±25.0 °C(Predicted)
• PSA: 44.7
• pka: 12.30±0.40(Predicted)